Cas no 16640-68-9 ((Triphenylphosphoranylidene)acetonitrile)

• Product Name: (Triphenylphosphoranylidene)acetonitrile
• CAS No: 16640-68-9
• MF: C₂₀H₁₆NP
• MW: 301.32150554657
• MDL: MFCD00567633
• CID: 232800
• PubChem ID: 85524
• Update Time: 2025-04-19

(Triphenylphosphoranylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Triphenylphosphoranylidene)acetonitrile
• Acetonitrile,2-(triphenylphosphoranylidene)-
• CYANOMETHYLENETRIPHENYLPHOSPHORANE
• (Cyano)(triphenylphosphoranylidene)methane
• Cyanomethyltriphenylphosphonium ylide
• NSC 135204
• Triphenylcyanomethylenephosphorane
• Triphenyl(cyanomethylene)phosphorane
• (CYANOMETHYLENE)TRIPHENYLPHOSPHORANE
• Triphenylphosphoranylidenacetonitrile
• (TRIPHENYLPHOSPHORANYLIDENE)ACETONITRILE
• 2-(triphenyl-l5-phosphanylidene)acetonitrile
• (Triphenylphosphoranylidene)acetonitrile,96%
• Cyanomethylene triphenylphosphorane
• AK112156
• Acetonitrile, (triphenylphosphoranylidene)-
• 2-(triphenyl-$l^{5}-phosphanylidene)acetonitrile
• C20H16NP
• KSC493A4B
• Triphenylphosphinideneacetonitrile
• (Triphenylphosphoranyl)acetonitrile
• (Cyanome
• triphenylphosphoranylideneacetonitrile
• SCHEMBL377725
• APISVOVOJVZIBA-UHFFFAOYSA-N
• NSC-135204
• 2-(TRIPHENYL-??-PHOSPHANYLIDENE)ACETONITRILE
• Acetonitrile, 2-(triphenylphosphoranylidene)-
• NS00025444
• 2-(Triphenylphosphanylidene)acetonitrile
• STR07878
• AP7LR5WB3X
• NSC135204
• A882327
• EINECS 240-689-7
• Phosphonium, (cyanomethyl)triphenyl-
• (triphenylphosphanylidene)acetonitrile
• 16640-68-9
• AKOS037795664
• AKOS001584055
• EN300-175964
• CS-W004790
• MFCD00567633
• T1958
• AM803298
• (triphenylphosphoranylidene) acetonitrile
• triphenylphosphoranylidene acetonitrile
• GEO-03962
• (Cyanomethyl)triphenylphosphonium-
• BCP22527
• J-010276
• DTXSID60168099
• 2-(triphenyl-lambda5-phosphanylidene)acetonitrile
• (Triphenylphosphoranylidene)acetonitrile, 97%
• (Triphenylphosphoranylidene)acetonitrile

• MDL： MFCD00567633
• Inchi： 1S/C20H16NP/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,17H
• InChI Key： APISVOVOJVZIBA-UHFFFAOYSA-N
• SMILES： P(=CC#N)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 301.10200
• Monoisotopic Mass: 301.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190.0 to 196.0 deg-C
• Boiling Point: 465.3°C at 760 mmHg
• Flash Point: >110°C
• Refractive Index: 1.627
• Solubility: Insuluble (8.1E-4 g/L) (25 ºC),
• PSA: 33.60000
• LogP: 3.30628
• Solubility: Not determined

(Triphenylphosphoranylidene)acetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38